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Compound of Interest

Compound Name: 2-ethynyl-N,N-dimethylaniline

Cat. No.: B13541844

Get Quote

Introduction & Scope
The synthesis of substituted indoles is a cornerstone of medicinal chemistry, given the

prevalence of the indole pharmacophore in therapeutics (e.g., sumatriptan, indomethacin).

While the Fischer indole synthesis is classic, it suffers from harsh conditions and

regioselectivity issues.

Gold-catalyzed cycloisomerization of 2-alkynylanilines represents a modern, atom-economical

alternative. Specifically, the reaction of 2-ethynyl-N,N-dimethylaniline presents a unique

mechanistic challenge and opportunity. Unlike primary (

) or secondary (

) anilines which simply cyclize and tautomerize, the tertiary amine (

) substrate cannot lose a proton to aromatize. Instead, it undergoes a zwitterionic intermediate
phase followed by a 1,2-alkyl shift (Stevens-type rearrangement) to restore aromaticity.

This protocol details the optimized conditions for this "cyclization-migration" cascade to

selectively yield 1,2-dimethylindole, minimizing demethylation byproducts.
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Mechanistic Insight
Understanding the mechanism is critical for troubleshooting and optimization. The

transformation proceeds through three distinct phases:

-Activation: The cationic Gold(I) or Gold(III) species coordinates to the alkyne, rendering it
electrophilic.

5-endo-dig Cyclization: The dimethylamino group attacks the internal carbon (C2) of the

activated alkyne. This is a disfavored Baldwin closure for neutral nucleophiles but is facile

here due to the proximity and high nucleophilicity of the aniline nitrogen.

1,2-Methyl Migration: The resulting intermediate is a zwitterionic indolium species

(ammonium cation at N, vinyl-gold species at C3). To neutralize the charge and achieve

aromaticity, a methyl group migrates from the nitrogen to the adjacent C2 carbon.

Protodeauration: The C3-Au bond is protonated, releasing the catalyst and the final 1,2-

dimethylindole.

Mechanism Diagram[1]

2-Ethynyl-N,N-dimethylaniline π-Complex (Au-Alkyne)+ [Au]+ Indolium Zwitterion
(N+ / C-Au)

5-endo-dig Cyclization 1,2-Methyl Migration
(Stevens-type)

Charge Neutralization 1,2-Dimethylindole- [Au]+ / +H+

Click to download full resolution via product page

Figure 1: Mechanistic pathway of the gold-catalyzed cyclization-migration cascade.

Experimental Protocol
This protocol uses AuCl

as a robust, cost-effective precatalyst. While cationic Au(I) complexes (e.g., IPrAuCl/AgOTf) are
active, AuCl

often suffices for this specific substrate due to the high nucleophilicity of the dimethylaniline.
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Substrate: 2-Ethynyl-N,N-dimethylaniline (1.0 equiv)

Catalyst: Gold(III) chloride (AuCl

) (1–5 mol%)

Solvent: Toluene (Anhydrous, degassed)

Atmosphere: Argon or Nitrogen balloon

Step-by-Step Procedure
Preparation: Flame-dry a 10 mL Schlenk tube or reaction vial and cool under a stream of

argon.

Charging: Add 2-ethynyl-N,N-dimethylaniline (145 mg, 1.0 mmol) to the vial.

Solvent Addition: Add anhydrous Toluene (2.0 mL, 0.5 M concentration). Note: High

concentration favors the intramolecular migration over intermolecular side reactions.

Catalyst Addition: Add AuCl

(6.0 mg, 2 mol%). The solution may darken slightly.

Reaction: Seal the vessel and heat to 80 °C in an oil bath. Stir magnetically at 500 rpm.

Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1). The starting material (usually

fluorescent) should disappear within 1–3 hours.

Workup:

Cool the mixture to room temperature.

Filter through a short pad of silica gel or Celite to remove gold particles. Rinse with Ethyl

Acetate (10 mL).

Concentrate the filtrate under reduced pressure.
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Purification: Purify the residue via flash column chromatography (Silica Gel, Hexanes/EtOAc

95:5) to yield 1,2-dimethylindole as a white to pale yellow solid/oil.

Workflow Visualization

Step 1: Charge Substrate
(1.0 mmol) in Toluene (0.5 M)

Step 2: Add Catalyst
(AuCl3, 2 mol%)

Step 3: Heat to 80°C
(1-3 Hours)

Step 4: Filter (Silica/Celite)
& Concentrate

Step 5: Flash Chromatography
(Hex/EtOAc 95:5)

Click to download full resolution via product page

Figure 2: Operational workflow for the batch synthesis of 1,2-dimethylindole.

Optimization & Troubleshooting
The choice of catalyst and solvent significantly impacts the ratio of the migration product (1,2-

dimethylindole) versus the demethylation product (1-methylindole) or polymerization.

Catalyst & Solvent Screening Data
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Entry Catalyst Solvent Temp (°C)
Yield (1,2-
Dimethylind
ole)

Observatio
ns

1
AuCl

(2 mol%)
Toluene 80 88%

Standard

Condition.

Clean

conversion.

2
AuCl

(2 mol%)
DCE 80 82%

Slightly

slower; DCE

is acceptable.

3
AuCl

(2 mol%)
EtOH 80 45%

Significant

demethylatio

n (solvolysis).

4
PPh

AuCl / AgOTf
Toluene 80 91%

Excellent

yield, but

higher cost.

5 PtCl Toluene 100 60%

Requires

higher temp;

slower.

Key Insights
Solvent Polarity: Avoid nucleophilic solvents (alcohols, water) which can attack the methyl

group of the ammonium intermediate, leading to demethylation (formation of 1-methylindole)

rather than migration. Non-polar solvents like Toluene promote the intramolecular

rearrangement.

Catalyst Oxidation State: Both Au(I) and Au(III) work. Au(III) is preferred for cost and

simplicity unless functional group tolerance (e.g., acid-sensitive groups) requires the milder

cationic Au(I).

Temperature: The migration step has a higher activation energy than the initial cyclization.

Reactions at room temperature may stall at the intermediate or yield side products. Heating

to 60–80 °C ensures full conversion to the rearranged product.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13541844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Arcadi, A., Bianchi, G., & Marinelli, F. (2004).[1] Gold(III)-catalyzed annulation of 2-

alkynylanilines: A mild and efficient synthesis of indoles and 3-haloindoles.[1] Synthesis,

2004(4), 610–618.[1] Link

Dyker, G., et al. (2003). Gold-Catalyzed Cyclization of 2-Alkynylanilines. Journal of Organic
Chemistry.

Nitrogen-Nucleophile Attacks: For mechanistic details on the 5-endo-dig cyclization and

subsequent migration in similar systems, see: Chemical Reviews, 2008, 108(8), 3351–3378.

Link

1,2-Alkyl Migration: The specific migration of the methyl group in N,N-dialkyl-2-

alkynylanilines is discussed in the context of Stevens rearrangements in metal catalysis. See

Gevorgyan, V. et al., J. Am. Chem. Soc.[2] 2006, 128, 12050 (Analogous mechanisms).

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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